Cas no 60791-96-0 (2-methyl-5-(E)-2-(phenylmethylidene)hydrazin-1-yl-1,3-oxazole-4-carbonitrile)

• Product Name: 2-methyl-5-(E)-2-(phenylmethylidene)hydrazin-1-yl-1,3-oxazole-4-carbonitrile
• CAS No: 60791-96-0
• MF: C₁₂H₁₀N₄O
• MW: 226.234001636505
• CID: 6150584
• PubChem ID: 9634445
• Update Time: 2025-07-16

2-methyl-5-(E)-2-(phenylmethylidene)hydrazin-1-yl-1,3-oxazole-4-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 2-methyl-5-(E)-2-(phenylmethylidene)hydrazin-1-yl-1,3-oxazole-4-carbonitrile
• 60791-96-0
• 2-METHYL-5-[(E)-2-(PHENYLMETHYLIDENE)HYDRAZIN-1-YL]-1,3-OXAZOLE-4-CARBONITRILE
• F1423-3841
• SR-01000012638-1
• AKOS002194900
• 5-[(2E)-2-benzylidenehydrazinyl]-2-methyl-1,3-oxazole-4-carbonitrile
• SR-01000012638
• (E)-5-(2-benzylidenehydrazinyl)-2-methyloxazole-4-carbonitrile

• Inchi： 1S/C12H10N4O/c1-9-15-11(7-13)12(17-9)16-14-8-10-5-3-2-4-6-10/h2-6,8,16H,1H3/b14-8+
• InChI Key： OKIMEYMRHOPEFF-RIYZIHGNSA-N
• SMILES： O1C(C)=NC(C#N)=C1N/N=C/C1C=CC=CC=1

Computed Properties

• Exact Mass: 226.08546096g/mol
• Monoisotopic Mass: 226.08546096g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 316
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 74.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles 2,4,5-trisubstituted oxazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Oxazoles 2,4,5-trisubstituted oxazoles

Additional information on 2-methyl-5-(E)-2-(phenylmethylidene)hydrazin-1-yl-1,3-oxazole-4-carbonitrile

Comprehensive Analysis of 2-methyl-5-(E)-2-(phenylmethylidene)hydrazin-1-yl-1,3-oxazole-4-carbonitrile (CAS No. 60791-96-0)

The compound 2-methyl-5-(E)-2-(phenylmethylidene)hydrazin-1-yl-1,3-oxazole-4-carbonitrile (CAS No. 60791-96-0) is a structurally unique heterocyclic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its molecular framework combines an oxazole ring, a hydrazone moiety, and a cyano group, making it a versatile scaffold for drug discovery and material science applications. Researchers are particularly interested in its potential as a bioactive intermediate due to its ability to interact with biological targets.

In recent years, the demand for heterocyclic compounds like 2-methyl-5-(E)-2-(phenylmethylidene)hydrazin-1-yl-1,3-oxazole-4-carbonitrile has surged, driven by their role in developing antimicrobial agents and anticancer therapies. The compound's E-configuration around the hydrazone bond is critical for its stability and reactivity, a topic frequently explored in QSAR studies. Its CAS No. 60791-96-0 is often searched in academic databases, reflecting its relevance in medicinal chemistry and organic synthesis.

One of the most discussed applications of this compound is its potential as a kinase inhibitor, a hot topic in cancer research. Kinases are key regulators of cellular processes, and small molecules like 2-methyl-5-(E)-2-(phenylmethylidene)hydrazin-1-yl-1,3-oxazole-4-carbonitrile can selectively modulate their activity. This aligns with the growing interest in targeted therapies, a frequently searched term in biomedical literature. Additionally, its oxazole-4-carbonitrile core is being investigated for fluorescence properties, which could be useful in bioimaging.

The synthesis of CAS No. 60791-96-0 typically involves condensation reactions between hydrazine derivatives and carbonyl compounds, followed by cyclization. This process is often optimized for green chemistry principles, another trending topic in synthetic organic chemistry. Researchers are also exploring its scalability and cost-effectiveness, as these factors are crucial for industrial applications. The compound's logP and solubility profiles are frequently analyzed to assess its drug-likeness.

Beyond pharmaceuticals, 2-methyl-5-(E)-2-(phenylmethylidene)hydrazin-1-yl-1,3-oxazole-4-carbonitrile has potential in material science. Its conjugated system and electron-withdrawing cyano group make it a candidate for organic semiconductors. This aligns with the rising demand for flexible electronics, a highly searched term in nanotechnology forums. Its thermal stability and photophysical properties are under investigation for OLED applications.

In conclusion, CAS No. 60791-96-0 represents a multifaceted compound with applications spanning drug development, material engineering, and chemical biology. Its structural features, such as the oxazole ring and hydrazone linkage, continue to inspire innovative research. As interest in small-molecule therapeutics and functional materials grows, this compound is poised to remain a focal point in scientific exploration.